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The British Machine Vision Conference (BMVC) is a premier international event for researchers

in machine vision, image processing, and pattern recognition.[1] Organized by the British

Machine Vision Association (BMVA), BMVC has established itself as a prestigious conference

within the computer vision community.[1][2] It provides a platform for the dissemination of high-

quality, original research and is considered one of the major computer vision conferences held

in the UK.[1][3] While journals are typically evaluated using an "Impact Factor," conferences

like BMVC are assessed through metrics such as h-index, acceptance rates, and qualitative

rankings within the field.

Conference Ranking and Metrics
BMVC is consistently regarded as a highly reputable, second-tier conference, positioned just

below the top-tier conferences such as CVPR, ICCV, and ECCV.[4] Its standing is quantified by

several ranking systems and metrics. The Google Scholar h5-index, which measures the

impact of papers published in the last five years, places BMVC 14th in the field of Computer

Vision & Pattern Recognition.[5]

The table below summarizes key quantitative metrics for the BMVC conference.
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Metric Type Metric Name Value Source (Year)

Ranking
Google Scholar h5-

index
57

Google Scholar

(2024)

Google Scholar h5-

median
96

Google Scholar

(2024)[5]

Research Impact

Score
9.50 Research.com[6]

ERA Rank B ERA (2010)[7][8][9]

Qualis Rank A2 Qualis (2012)[7][8]

Submission Statistics and Acceptance Rates
The competitiveness of a conference is often indicated by its acceptance rate. Over the past

several years, BMVC has maintained a selective review process. The average acceptance rate

for the last five years is 33.6%.[1] The number of submissions has shown a consistent upward

trend, indicating the conference's growing popularity and influence.[1] For instance, the 2024

conference received 1020 submissions.[10]

The following table details the submission and acceptance statistics for recent editions of

BMVC.

Year Submissions Accepted Papers Acceptance Rate

2024 1020[10] 264[10] ~25.9%

2019 815[1] 231[1] 28.3%[1]

2018 862[1] 335[1] 38.9%[1]

Standard Experimental Protocol in Computer Vision
Research
A typical research paper submitted to BMVC follows a structured experimental protocol

designed to ensure the validity, reproducibility, and clear communication of results. This
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workflow is fundamental for empirical studies in machine learning and computer vision.

1. Problem Formulation and Hypothesis Definition: The process begins with a clear definition of

the research problem (e.g., improving object detection accuracy in low-light conditions). A

specific, testable hypothesis is formulated, proposing a novel method or approach that is

expected to outperform existing techniques.

2. Literature Review and Baseline Selection: A comprehensive review of existing literature is

conducted to understand the state-of-the-art. Based on this review, one or more baseline

models or methods are selected for comparison. These baselines represent the current

standard against which the new contribution will be measured.

3. Dataset Selection and Preprocessing: A standard, publicly available benchmark dataset is

chosen to ensure a fair and direct comparison with other methods. The data is then

preprocessed, which may involve resizing images, data augmentation (e.g., random rotations,

flips) to increase the diversity of the training set, and normalization of pixel values.

4. Model Development and Implementation: The proposed model or algorithm is implemented.

This involves designing the network architecture, defining the loss function that the model will

optimize, and selecting an appropriate optimization algorithm (e.g., Adam, SGD).

5. Training and Validation: The model is trained on the training split of the dataset. A separate

validation set is used throughout the training process to tune hyperparameters (e.g., learning

rate, batch size) and prevent overfitting. The model's performance on the validation set guides

the iterative refinement of the model.

6. Testing and Evaluation: Once the model is fully trained, its final performance is assessed on

a held-out test set that was not used during training or validation. Performance is measured

using standard evaluation metrics relevant to the task, such as mean Average Precision (mAP)

for object detection or Pixel Accuracy for segmentation.

7. Results Analysis and Ablation Studies: The results are compared against the selected

baselines. To understand the contribution of individual components of the proposed method,

ablation studies are performed where parts of the model are systematically removed or

replaced to measure their impact on overall performance. The statistical significance of the

results is often analyzed to confirm the superiority of the proposed method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below is a visualization of this typical research workflow.
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A typical experimental workflow for a computer vision research paper.

Conceptual Signaling Pathway: A Simplified CNN
In the context of computer vision, a "signaling pathway" can be analogized to the flow of

information through a neural network architecture. A Convolutional Neural Network (CNN) is a

foundational architecture in the field. The diagram below illustrates a simplified logical flow,

showing how an input image is processed through successive layers to produce a final

classification. Each layer transforms its input into a more abstract representation.
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Logical flow of information in a simplified Convolutional Neural Network.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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